Cas no 55142-85-3 (Ticlopidine)

• Product Name: Ticlopidine
• CAS No: 55142-85-3
• MF: C₁₄H₁₄ClNS
• MW: 263.785661220551
• MDL: MFCD00661081
• CID: 56707
• PubChem ID: 5472
• Update Time: 2025-05-28

Ticlopidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 5-[(2-chlorophenyl)methyl]-4,5,6,7-tetrahydrothieno[3,2-C]pyridine
• 5-[(2-chlorophenyl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• Ticlopidine
• 1,2,3,4-tetrahydro-N-<(2-chlorophenyl)methyl>-thieno<3,2-c>pyridine
• 5-(o-chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• Ticlopidi
• Ticlopidina
• Ticlopidina [INN-Spanish]
• Ticlopidine [INN:BAN]
• Ticlopidinum
• Ticlopidinum [INN-Latin]
• UNII-OM90ZUW7M1
• Ticlid
• PCR 5332
• C14H14ClNS
• 5-((2-Chlorophenyl)methyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine
• OM90ZUW7M1
• 5-[(2-chlorophenyl)methyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine
• PHWBOXQYWZNQIN-UHFFFAOYSA-N
• 5-[
• Q420571
• NCGC00016872-01
• NS00010201
• BPBio1_000191
• AKOS005511613
• MLS006011439
• NCGC00016872-06
• Ticlopidinum (INN-Latin)
• HY-100386
• Thieno(3,2-c)pyridine, 4,5,6,7-tetrahydro-5-((2-chlorophenyl)methyl)-
• 5-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine #
• CHEBI:9588
• S0721
• Tox21_110658_1
• SCHEMBL4204
• L001108
• BSPBio_000173
• Prestwick0_000047
• BRD-K00603606-003-03-4
• Prestwick2_000047
• DTXCID903669
• Ticlopidina (INN-Spanish)
• NCGC00016872-10
• Prestwick1_000047
• NSC_5472
• CAS_55142-85-3
• DB00208
• SBI-0206813.P001
• SMR000641861
• AC-15204
• DTXSID5023669
• NCGC00016872-02
• CHEMBL833
• NCGC00016872-07
• FT-0619727
• Ticlopidin-Puren (TN)
• NCGC00016872-12
• GTPL7307
• NCGC00016872-03
• A918120
• 5-[(2-chlorophenyl)methyl]-4H,6H,7H-thieno[3,2-c]pyridine
• BRD-K00603606-003-13-3
• SPBio_002094
• UNM-0000345023
• Thieno[3,2-c]pyridine, 5-[(2-chlorophenyl)methyl]-4,5,6,7-tetrahydro-
• Z231745614
• NCGC00016872-09
• NCGC00016872-04
• CAS-53885-35-1
• TICLOPIDINE [INN]
• FT-0675227
• Prestwick3_000047
• D08594
• B01AC05
• Tox21_110658
• BDBM85509
• 5-(2-chlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine
• Ticlopidine (INN)
• Thieno(3,2-c)pyridine, 5-((2-chlorophenyl)methyl)-4,5,6,7-tetrahydro-
• TICLOPIDINE [MI]
• DS-6623
• TICLOPIDINE [WHO-DD]
• 5-(2-chlorobenzyl)-4,5,6,7tetrahydrothieno[3,2-c]pyridine
• HMS2962E14
• MFCD00661081
• 55142-85-3
• NCGC00024361-04
• EINECS 259-498-5
• C07140
• PCR 5332; Ticlid; Ticlop;Tiklyd
• NCGC00016872-05
• BCP25528
• Ticlopidin-Puren
• HMS2089I18
• CAS-55142-85-3
• EN300-1692883
• CS-0018717
• BIDD:PXR0169
• BRN 1216802
• 5-(O-Chlorobenzyl)-4,5,6,7-tetrahydrothieno-[3,2-c]pyridine
• MLS001201825
• TICLOPIDINE [VANDF]
• DA-68188
• BRD-K00603606-003-24-0
• STK589340
• BRD-K00603606-003-23-2
• BBL028843

• MDL： MFCD00661081
• Inchi： 1S/C14H14ClNS/c15-13-4-2-1-3-11(13)9-16-7-5-14-12(10-16)6-8-17-14/h1-4,6,8H,5,7,9-10H2
• InChI Key： PHWBOXQYWZNQIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CC2C=CSC=2CC1
• BRN： 1216802

Computed Properties

• Exact Mass: 263.05400
• Monoisotopic Mass: 263.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• PSA: 31.48000
• LogP: 3.89770
• Solubility: Soluble in glacial acetic acid \ ethanol or water, soluble in 95% ethanol \ methanol or chloroform, slightly soluble in n-butanol, insoluble in ether

Ticlopidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD154110)
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Ticlopidine

Comprehensive Overview of Ticlopidine (CAS No. 55142-85-3): Mechanism, Applications, and Modern Relevance

Ticlopidine, identified by its CAS number 55142-85-3, is a thienopyridine-class antiplatelet agent widely recognized for its role in preventing thrombotic events. Originally developed as an alternative to aspirin, Ticlopidine hydrochloride has been extensively studied for its unique mechanism of action, which involves irreversible inhibition of the P2Y12 adenosine diphosphate (ADP) receptor on platelets. This targeted action reduces platelet aggregation, making it a critical therapeutic option for patients with cardiovascular conditions.

In recent years, the demand for Ticlopidine has been influenced by growing awareness of antiplatelet therapy and its applications in stroke prevention and coronary artery disease. Searches for "Ticlopidine vs Clopidogrel" or "Ticlopidine side effects" reflect user interest in comparative efficacy and safety profiles. Unlike newer P2Y12 inhibitors, Ticlopidine requires careful monitoring due to rare but serious adverse effects, such as neutropenia and thrombotic thrombocytopenic purpura (TTP).

The pharmacological profile of Ticlopidine (CAS 55142-85-3) is characterized by its prodrug nature, requiring hepatic metabolism to activate its antiplatelet effects. This delayed onset distinguishes it from faster-acting agents, a topic frequently explored in "Ticlopidine mechanism of action" queries. Researchers also investigate its potential in peripheral artery disease and diabetic vasculopathy, aligning with current trends in precision medicine.

From a clinical perspective, Ticlopidine remains relevant in specific patient populations, particularly those with aspirin intolerance or HIT (heparin-induced thrombocytopenia). Discussions around "Ticlopidine dosage" and "drug interactions" emphasize the need for personalized treatment plans. Its use in stent thrombosis prevention, though largely replaced by newer agents, still garners academic interest.

Emerging studies explore the economic and accessibility aspects of Ticlopidine, especially in low-resource settings where cost-effective antiplatelet drugs are essential. The compound’s chemical stability and formulation challenges are additional focal points for pharmaceutical developers. As the medical community prioritizes patient-centric care, Ticlopidine serves as a case study in balancing efficacy with safety monitoring.

In summary, Ticlopidine (CAS 55142-85-3) occupies a niche yet vital space in cardiovascular therapeutics. Its legacy persists in research and clinical guidelines, while ongoing investigations into its genetic polymorphisms and personalized dosing reflect modern healthcare’s evolving demands. For professionals and patients alike, understanding its nuanced role ensures informed decision-making in thromboprophylaxis strategies.